Cas no 2680765-11-9 (benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate)

• Product Name: benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate
• CAS No: 2680765-11-9
• MF: C₁₄H₁₃BrN₂O₃
• MW: 337.168622732162
• CID: 5623630
• PubChem ID: 165934124
• Update Time: 2025-11-01

benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680765-11-9
• benzyl N-[2-bromo-5-(hydroxymethyl)pyridin-3-yl]carbamate
• EN300-28296522
• benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate

• Inchi： 1S/C14H13BrN2O3/c15-13-12(6-11(8-18)7-16-13)17-14(19)20-9-10-4-2-1-3-5-10/h1-7,18H,8-9H2,(H,17,19)
• InChI Key： NSIIDIFGZKBUNC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.01095g/mol
• Monoisotopic Mass: 336.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate

Benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2680765-11-9): An Overview of Its Structure, Synthesis, and Applications

Benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2680765-11-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzyl group, a brominated pyridine ring, and a hydroxymethyl functional group. These structural elements contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate can be described as follows: the central pyridine ring is substituted with a bromine atom at the 2-position and a hydroxymethyl group at the 5-position. The carbamate linkage connects the pyridine ring to a benzyl group, which adds aromatic character to the molecule. The presence of these functional groups imparts specific chemical properties that are crucial for its applications in various chemical reactions and biological systems.

In terms of synthesis, benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate can be prepared through a multi-step process involving the reaction of 2-bromo-5-(hydroxymethyl)pyridine with benzyl chloroformate. The first step typically involves the protection of the hydroxymethyl group using a suitable protecting group, such as tert-butyldimethylsilyl (TBS). This is followed by the formation of the carbamate linkage through nucleophilic substitution of the chloroformate with the pyridine nitrogen. Finally, the protecting group is removed to yield the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, reducing reaction times and minimizing waste generation.

The applications of benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate are diverse and span multiple areas of research. In medicinal chemistry, this compound serves as an important intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been explored for their anti-inflammatory and anti-cancer properties. Studies have shown that certain derivatives exhibit selective inhibition of specific enzymes involved in inflammatory pathways, making them promising candidates for drug development.

Additionally, benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate has found applications in materials science, particularly in the development of functional polymers and coatings. The presence of reactive functional groups allows for facile modification and incorporation into polymer matrices, leading to materials with enhanced mechanical properties and improved stability. Recent research has focused on utilizing this compound as a building block for stimuli-responsive materials that can change their properties in response to external stimuli such as pH or temperature changes.

From a research perspective, ongoing studies are aimed at understanding the detailed mechanisms by which benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate interacts with biological systems and materials. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict its behavior under various conditions. These computational tools provide valuable insights into the molecular interactions and help guide experimental design.

In conclusion, benzyl N-2-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2680765-11-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive intermediate for the synthesis of bioactive molecules and functional materials. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific disciplines.